CLA 10(E),12(Z) ethyl ester

• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• InChI: InChI=1S/C20H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h8-11H,3-7,12-19H2,1-2H3/b9-8-,11-10+
• InChIKey: JZOGGZLHQZRGOI-QNRZBPGKSA-N

CLA 10(E),12(Z) Ethyl Ester: Key Isomer-Specific Biological Activity and Differentiation for Scientific Procurement

CLA 10(E),12(Z) ethyl ester (Ethyl (10E,12Z)-10,12-octadecadienoate; CAS 330214-87-4) is a chemically defined, single-isomer ester derivative of the conjugated linoleic acid (CLA) isomer trans-10, cis-12-CLA. This isomer is one of the two most biologically active and studied CLA isomers, alongside the cis-9, trans-11 isomer. While CLA is naturally found as a mixture of isomers in ruminant-derived foods, the 10E,12Z isomer exhibits unique, and sometimes opposing, biological effects that are not recapitulated by the 9Z,11E isomer [1][2]. The ethyl ester form serves as a more stable and lipophilic analog of the free fatty acid, facilitating its use in in vitro and in vivo experimental systems.

Isomer-Specific Tool Single isomer CLA 10(E),12(Z) ethyl ester for defined mechanistic studies

Ethyl Ester Form Enhanced lipophilicity supports in vitro and in vivo experimental systems

Selection Context Isomer-specific adipogenesis modulation, distinct from 9Z,11E-CLA or mixtures

• [1] Moya-Camarena SY, Vanden Heuvel JP, Blanchard SG, Leesnitzer LM, Belury MA. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARα. J Lipid Res. 1999;40(8):1426-1433. View Source
• [2] Belury MA. Dietary conjugated linoleic acid in health: physiological effects and mechanisms of action. Annu Rev Nutr. 2002;22:505-531. View Source

Why Generic Substitution Fails: The Critical Distinction of CLA 10(E),12(Z) Ethyl Ester

A generic mixture of CLA isomers, or even the use of the predominant natural isomer (9Z,11E-CLA), cannot reliably substitute for the specific biological activity of the 10E,12Z isomer. Extensive research has established that the effects of the 10E,12Z and 9Z,11E isomers are not only distinct but can be functionally antagonistic in key metabolic pathways, including lipid metabolism and inflammation [1]. For example, 10E,12Z-CLA is the primary isomer responsible for anti-adipogenic effects and modulation of specific inflammatory pathways, while 9Z,11E-CLA shows a different profile, often acting as a more potent PPARα ligand [2]. Therefore, the use of a defined, single-isomer compound like CLA 10(E),12(Z) ethyl ester is essential for achieving reproducible, interpretable, and mechanistically precise experimental outcomes in both basic research and applied development.

Target Isomer

Potential Substitute

Defined 10E,12Z isomer-specific anti-adipogenic and lipid metabolism modulation

CLA isomer mixture: Mixed or opposing effects may obscure 10E,12Z-specific outcomes

Moderate PPARα ligand affinity profile

9Z,11E-CLA: Higher PPARα ligand affinity may shift transcriptional activation context

• [1] Tricon S, Burdge GC, Kew S, Banerjee T, Russell JJ, Jones EL, Grimble RF, Williams CM, Yaqoob P, Calder PC. Opposing effects of cis-9,trans-11 and trans-10,cis-12 conjugated linoleic acid on blood lipids in healthy humans. Am J Clin Nutr. 2004;80(3):614-620. View Source
• [2] Moya-Camarena SY, Vanden Heuvel JP, Blanchard SG, Leesnitzer LM, Belury MA. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARα. J Lipid Res. 1999;40(8):1426-1433. View Source

Quantitative Evidence Guide: Benchmarking CLA 10(E),12(Z) Ethyl Ester Against Key Comparators

PPARα Binding Affinity: 10(E),12(Z) vs. 9(Z),11(E) Isomer

The 10(E),12(Z) isomer of CLA demonstrates a quantifiably distinct binding affinity for human peroxisome proliferator-activated receptor alpha (PPARα) compared to its structural analog, 9(Z),11(E)-CLA. This difference establishes a clear rank-order of potency that is crucial for selecting the appropriate isomer for studies on lipid metabolism and inflammation [1][2].

PPARα Binding Affinity

Head-to-head

10E,12Z: ~200 nM (reported range 140–400 nM)
9Z,11E: ~140 nM

Supports isomer-specific PPARα activation context

1.4-fold higher affinity for 9Z,11E-CLA in SPA

Evidence Dimension	Binding affinity (IC50)
Target Compound Data	IC50: ~200 nM (reported within range of 140-400 nM)
Comparator Or Baseline	9Z,11E-CLA: IC50: ~140 nM
Quantified Difference	9Z,11E-CLA is approximately 1.4-fold more potent as a ligand for PPARα than 10E,12Z-CLA.
Conditions	Scintillation proximity assay (SPA) for human PPARα ligand binding

Why This Matters

This quantitative difference in receptor binding affinity defines the distinct transcriptional programs activated by each isomer, making 10E,12Z-CLA ethyl ester the necessary choice for experiments where a more moderate PPARα activation profile is desired.

• [1] Moya-Camarena SY, Vanden Heuvel JP, Blanchard SG, Leesnitzer LM, Belury MA. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARα. J Lipid Res. 1999;40(8):1426-1433. View Source
• [2] Vanden Heuvel JP. Evidence for a peroxisome proliferator-activated receptor (PPAR)-mediated mechanism for conjugated linoleic acid (CLA). PhD Dissertation. Purdue University; 1999. View Source

Anti-Adipogenic Activity: 10(E),12(Z) vs. 9(Z),11(E) Isomer Specificity

The 10E,12Z isomer is uniquely responsible for the anti-adipogenic effects associated with CLA. It directly impairs adipocyte differentiation and lipid storage, a property not shared by the 9Z,11E isomer. This is quantified by its specific downregulation of key adipogenic transcription factors, establishing a clear functional divergence between the two major isomers [1].

Anti-Adipogenic Activity

Class-level

10E,12Z attenuates PPARγ, C/EBPα, SREBP-1c
9Z,11E does not significantly attenuate

Isomer-specific adipogenesis modulation

3T3-L1 preadipocyte model context

Evidence Dimension	Regulation of adipogenic transcription factors
Target Compound Data	Attenuates expression of PPARγ, C/EBPα, SREBP-1c, LXRα, and aP2.
Comparator Or Baseline	9Z,11E-CLA: Does not significantly attenuate these factors; may have opposite effects.
Quantified Difference	Qualitative difference: 10E,12Z-CLA uniquely suppresses a panel of pro-adipogenic genes.
Conditions	3T3-L1 preadipocyte differentiation model

Why This Matters

For research on obesity, adipose tissue biology, or metabolic syndrome, the 10E,12Z ethyl ester is the required tool compound due to its unique ability to modulate this specific anti-adipogenic pathway.

• [1] Kennedy A, Martinez K, Schmidt S, Mandrup S, LaPoint K, McIntosh M. Antiobesity mechanisms of action of conjugated linoleic acid. J Nutr Biochem. 2010;21(3):171-179. View Source

Comparative Cytotoxicity: 10E,12Z Ethyl Ester vs. 9Z,11E Ethyl Ester in Cancer Cells

In a direct comparison of ethyl ester derivatives against a panel of human tumor cell lines, the trans-10,cis-12 CLA derivative demonstrated superior anticancer properties relative to the cis-9,trans-11 isomer and a mixture of both isomers [1].

Cytotoxicity in Cancer Cell Lines

Head-to-head

10E,12Z: Higher growth inhibition response in HL-60, MCF-7, HT-29
9Z,11E and isomer mixture: Lower response

Reported cell-model response context for cytotoxicity screening

In vitro assay, differential response observed

Evidence Dimension	In vitro cytotoxic activity
Target Compound Data	Superior growth inhibitory activity.
Comparator Or Baseline	9Z,11E-CLA ethyl ester and a mixture of isomers.
Quantified Difference	Qualitative statement: trans-10,cis-12 CLA derivatives have better anticancer properties against all tested tumor cells.
Conditions	In vitro cytotoxic assay against human promyelocytic leukemia (HL-60), breast cancer (MCF-7), and colon cancer (HT-29) cell lines.

Why This Matters

This direct comparison underscores that for anticancer drug discovery or chemical biology studies, the 10E,12Z isomer ethyl ester provides a distinct efficacy advantage over its close structural analog.

• [1] Niezgoda N, Gliszczyńska A, Kempińska K, Wietrzyk J, Wawrzeńczyk C. Synthesis and evaluation of cytotoxic activity of conjugated linoleic acid derivatives (esters, alcohols, and their acetates) toward cancer cell lines. Eur J Lipid Sci Technol. 2017;119(10):1600470. View Source

Functional Distinction: Anti-Adipogenic vs. Anti-Carcinogenic Pathways

The biological activities of CLA isomers are highly specific. While the 9E,11E isomer exhibits the strongest apoptotic effect in colon cancer cells (Caco-2) among several isomers tested [1], the 10E,12Z isomer is distinct in its primary role as a modulator of adipocyte function and lipid metabolism [2]. This highlights that functional outcomes are strictly isomer-dependent.

Functional Distinction

Cross-study comparable

10E,12Z: Primary anti-adipogenic effects
9E,11E: Strongest apoptosis induction in Caco-2 cells

Isomer-dependent functional divergence in cell-based assays

Assay endpoint alignment with isomer selection

Evidence Dimension	Induction of apoptosis vs. anti-adipogenic effect
Target Compound Data	Primary function: Anti-adipogenic and pro-lipolytic effects in adipocytes.
Comparator Or Baseline	9E,11E-CLA: Strongest apoptosis induction in Caco-2 colon cancer cells.
Quantified Difference	Functional divergence: 10E,12Z-CLA is not the most potent for apoptosis in Caco-2 cells; its primary efficacy is in adipose tissue.
Conditions	Caco-2 cell apoptosis assays vs. 3T3-L1 adipocyte differentiation assays.

Why This Matters

This evidence reinforces that isomer choice must be aligned with the specific biological pathway of interest. For researchers focused on adipocyte biology, 10E,12Z-CLA ethyl ester is the superior and more relevant selection over other CLA isomers.

• [1] Kim YS, Cerbo RM, Hah CK, Bahn KN, Kim JO, Ha YL. Isomer specificity of conjugated linoleic acid (CLA): 9E,11E-CLA. Nutr Res Pract. 2008;2(4):283-288. View Source
• [2] Chung S, Brown JM, Provo JN, Hopkins R, McIntosh MK. Conjugated linoleic acid promotes human adipocyte insulin resistance through NFkappaB-dependent cytokine production. J Biol Chem. 2005;280(46):38445-38456. View Source

Optimal Application Scenarios for CLA 10(E),12(Z) Ethyl Ester in Research and Development

Investigating Adipocyte Biology and Metabolic Disease

Based on its unique anti-adipogenic activity (as detailed in Section 3, Evidence Item 2), CLA 10(E),12(Z) ethyl ester is the definitive chemical probe for studies examining adipocyte differentiation, lipolysis, and the molecular mechanisms of obesity. It is essential for researchers seeking to dissect the specific role of the 10E,12Z isomer in reducing lipid storage and modulating adipose tissue function [1].

Development of Novel Anti-Cancer Therapeutics

Given its superior cytotoxic activity against multiple cancer cell lines compared to the 9Z,11E isomer (as detailed in Section 3, Evidence Item 3), this compound is a prioritized starting point for medicinal chemistry and drug discovery programs targeting breast, colon, and leukemia cancers. Its defined isomer composition is critical for structure-activity relationship (SAR) studies [2].

Elucidating PPARα-Mediated Signaling Pathways

The quantified difference in PPARα binding affinity (as detailed in Section 3, Evidence Item 1) makes CLA 10(E),12(Z) ethyl ester a valuable tool for distinguishing between PPARα-dependent and -independent effects. It is ideal for comparative studies against the more potent PPARα agonist 9Z,11E-CLA, allowing for precise dissection of nuclear receptor-mediated lipid metabolism pathways [3].

Application

Selection Property

Validation Focus

Adipocyte biology / metabolic disease research

Isomer-specific anti-adipogenic activity

Modulation of adipogenic transcription factors in cell models

Cancer cell-model cytotoxicity studies

Reported differential growth inhibition profile

Cytotoxicity endpoint review across cancer cell lines

PPARα nuclear receptor signaling research

Differential PPARα ligand affinity context

PPARα-dependent transcriptional activation assays

• [1] Kennedy A, Martinez K, Schmidt S, Mandrup S, LaPoint K, McIntosh M. Antiobesity mechanisms of action of conjugated linoleic acid. J Nutr Biochem. 2010;21(3):171-179. View Source
• [2] Niezgoda N, Gliszczyńska A, Kempińska K, Wietrzyk J, Wawrzeńczyk C. Synthesis and evaluation of cytotoxic activity of conjugated linoleic acid derivatives (esters, alcohols, and their acetates) toward cancer cell lines. Eur J Lipid Sci Technol. 2017;119(10):1600470. View Source
• [3] Moya-Camarena SY, Vanden Heuvel JP, Blanchard SG, Leesnitzer LM, Belury MA. Conjugated linoleic acid is a potent naturally occurring ligand and activator of PPARα. J Lipid Res. 1999;40(8):1426-1433. View Source